Cas no 19370-33-3 (1-Nitro-2-isobutylbenzene)

• Product Name: 1-Nitro-2-isobutylbenzene
• CAS No: 19370-33-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD00130031
• CID: 1386345
• PubChem ID: 12809624
• Update Time: 2025-06-30

1-Nitro-2-isobutylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-2-nitrobenzene
• LogP
• 1-Isobutyl-2-nitrobenzene
• o-Isobutylnitrobenzene
• 2-Nitroisobutylbenzene
• 1-Nitro-2-isobutylbenzene
• Benzene, 1-(2-methylpropyl)-2-nitro-
• 1-(2-METHYLPROPYL)-2-NITROBENZENE（WS201490）
• CS-0059869
• DTXSID00510432
• SY242069
• MFCD00130031
• SCHEMBL2064880
• AKOS027252528
• AS-33091
• DA-31344
• 19370-33-3
• AMY28120
• i-butyl nitrobenzene

• MDL： MFCD00130031
• Inchi： 1S/C10H13NO2/c1-8(2)7-9-5-3-4-6-10(9)11(12)13/h3-6,8H,7H2,1-2H3
• InChI Key： BRQYNRBNRAERFJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CC(C)C)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.070±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 119.5-120 ºC (14 Torr)
• Flash Point: 96.7±11.5 ºC,
• Refractive Index: 1.5194 (589.3 nm 20 ºC)
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• PSA: 45.82

Additional information on 1-Nitro-2-isobutylbenzene

1-Nitro-2-isobutylbenzene: A Comprehensive Overview

1-Nitro-2-isobutylbenzene, also known by its CAS number CAS No. 19370-33-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a nitro group and an isobutyl group attached to a benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 1-Nitro-2-isobutylbenzene typically involves a multi-step process, often starting with the nitration of an appropriate aromatic compound. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing the environmental footprint of its production. Researchers have explored the use of heterogeneous catalysts and green solvents to enhance the yield and purity of this compound, aligning with the growing demand for sustainable chemical processes.

One of the most notable applications of 1-Nitro-2-isobutylbenzene is in the field of materials science, particularly in the development of advanced polymers and composites. The compound's ability to act as a precursor for aromatic polymers has been extensively studied. Recent studies have demonstrated its potential in creating high-performance materials with enhanced thermal stability and mechanical strength, which are critical for aerospace and automotive industries.

In addition to its industrial applications, 1-Nitro-2-isobutylbenzene has also found relevance in pharmaceutical research. Its structure provides a scaffold for drug design, particularly in the development of bioactive molecules. Researchers have investigated its role as an intermediate in the synthesis of complex organic molecules, including potential drug candidates for treating various diseases. The compound's versatility in forming different types of chemical bonds makes it a valuable tool in medicinal chemistry.

The chemical properties of 1-Nitro-2-isobutylbenzene are heavily influenced by the electronic effects of its functional groups. The nitro group is electron-withdrawing, while the isobutyl group is electron-donating. This interplay results in a compound with unique reactivity, making it suitable for various chemical transformations. Recent studies have explored its use in click chemistry reactions, where it serves as a versatile building block for constructing complex molecular architectures.

The environmental impact of 1-Nitro-2-isobutylbenzene has also been a topic of interest. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Advances in analytical techniques have enabled precise monitoring of this compound in environmental samples, ensuring compliance with regulatory standards.

In conclusion, 1-Nitro-2-isobutylbenzene, with its CAS number CAS No. 19370-33-3, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across industries underscore its importance as a key compound in contemporary chemical research. As technology continues to evolve, so too will our understanding and utilization of this remarkable molecule.